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molecular formula C5H4N4S2 B8810309 5-Aminothiazolo[4,5-d]pyrimidine-2(3H)-thione

5-Aminothiazolo[4,5-d]pyrimidine-2(3H)-thione

Cat. No. B8810309
M. Wt: 184.2 g/mol
InChI Key: CPJXYEPRMYVJJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07781581B2

Procedure details

To a solution of NaOH (0.6 g, 15 mmol, 3 eq) in water (20 ml) was added 5-amino-3H-thiazolo[4,5-d]pyrimidin-2-thione (0.92 g, 5 mmol, 1.0 eq). The mixture was stirred to dissolve. An aqueous solution of H2O2 (0.68 g, 2.3 ml (30%), 20 mmol, 4 eq) was slowly added dropwise to the above solution, keeping the temperature below 50° C. The reaction was then cooled down to room temperature (about 25° C.). Concentrated HCl (37%, 6 ml) was added to the above solution until the pH is less than 1. The mixture is stirred at room temperature for 30 minutes. Celite (2 g) was added to the suspension and the suspension was filtered and washed with water (10 ml). To the filtrate was added 50% NaOH solution to adjust the pH to 5-5.5, stirred for 30 minutes, filtered, washed with water, and dried at 50° C. under vacuum to give 0.52 g (62%) of 5-amino-3H-thiazolo[4,5-d]pyrimidin-2-one as a pale yellow solid. 1H NMR (400 MHz, d6-DMSO) δ 6.70 (s, 2H, ex. D2O), 8.2 (s, 1H), 12.2 (br s, 1H, ex. D2O); MS (+)-ES [M+H]+ m/z 169.
Name
NaOH
Quantity
0.6 g
Type
reactant
Reaction Step One
Name
5-amino-3H-thiazolo[4,5-d]pyrimidin-2-thione
Quantity
0.92 g
Type
reactant
Reaction Step One
Name
water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
H2O2
Quantity
2.3 mL
Type
reactant
Reaction Step Two
Name
HCl
Quantity
6 mL
Type
reactant
Reaction Step Three
Name
5-amino-3H-thiazolo[4,5-d]pyrimidin-2-one
Yield
62%

Identifiers

REACTION_CXSMILES
[OH-:1].[Na+].[NH2:3][C:4]1[N:5]=[CH:6][C:7]2[S:12][C:11](=S)[NH:10][C:8]=2[N:9]=1.OO.Cl>O>[NH2:3][C:4]1[N:5]=[CH:6][C:7]2[S:12][C:11](=[O:1])[NH:10][C:8]=2[N:9]=1 |f:0.1|

Inputs

Step One
Name
NaOH
Quantity
0.6 g
Type
reactant
Smiles
[OH-].[Na+]
Name
5-amino-3H-thiazolo[4,5-d]pyrimidin-2-thione
Quantity
0.92 g
Type
reactant
Smiles
NC=1N=CC2=C(N1)NC(S2)=S
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Step Two
Name
H2O2
Quantity
2.3 mL
Type
reactant
Smiles
OO
Step Three
Name
HCl
Quantity
6 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Setpoint
25 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISSOLUTION
Type
DISSOLUTION
Details
to dissolve
CUSTOM
Type
CUSTOM
Details
the temperature below 50° C
STIRRING
Type
STIRRING
Details
The mixture is stirred at room temperature for 30 minutes
Duration
30 min
ADDITION
Type
ADDITION
Details
Celite (2 g) was added to the suspension
FILTRATION
Type
FILTRATION
Details
the suspension was filtered
WASH
Type
WASH
Details
washed with water (10 ml)
ADDITION
Type
ADDITION
Details
To the filtrate was added 50% NaOH solution
STIRRING
Type
STIRRING
Details
stirred for 30 minutes
Duration
30 min
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried at 50° C. under vacuum

Outcomes

Product
Name
5-amino-3H-thiazolo[4,5-d]pyrimidin-2-one
Type
product
Smiles
NC=1N=CC2=C(N1)NC(S2)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.52 g
YIELD: PERCENTYIELD 62%
YIELD: CALCULATEDPERCENTYIELD 61.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.